Cas no 2549044-62-2 (tert-butyl 4-6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate
• CAS No: 2549044-62-2
• MF: C₁₈H₃₀N₄O₂S
• MW: 366.521402835846
• CID: 5361263
• Update Time: 2025-05-19

tert-butyl 4-6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-[6-(1,1-dimethylethyl)-2-(methylthio)-4-pyrimidinyl]-1-piperazinecarboxylate
• tert-butyl 4-6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate

• Inchi： 1S/C18H30N4O2S/c1-17(2,3)13-12-14(20-15(19-13)25-7)21-8-10-22(11-9-21)16(23)24-18(4,5)6/h12H,8-11H2,1-7H3
• InChI Key： MBDNGFQIGLBFOU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2C=C(C(C)(C)C)N=C(SC)N=2)CC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.2±45.0 °C(Predicted)
• pka: 7.29±0.41(Predicted)

Additional information on tert-butyl 4-6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate

tert-butyl 4,6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate (CAS No. 2549044-62-2)

The compound tert-butyl 4,6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine-1-carboxylate, identified by the CAS registry number CAS No. 2549044-62, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound containing two nitrogen atoms. The pyrimidine ring is substituted with tert-butyl groups at positions 4 and 6, as well as a methylsulfanyl group at position 2. These substituents contribute to the molecule's stability and bioavailability. The piperazine ring, attached to the pyrimidine via a carboxylic ester linkage, further enhances the compound's pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and regioselectivity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize its production process. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological evaluations.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes implicated in inflammatory and neurodegenerative diseases. For instance, studies have shown that it exhibits selective inhibition of cyclooxygenase (COX) isoforms, which are central to inflammation and pain signaling pathways. Additionally, preliminary in vitro assays have revealed its ability to modulate glutamate receptors, suggesting potential applications in treating conditions such as Alzheimer's disease and epilepsy.

The pharmacokinetic profile of tert-butyl 4,6-tert-butyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazine has been extensively studied using both preclinical models and human liver microsomes. These studies indicate favorable absorption and metabolism profiles, with minimal hepatic first-pass effect. Such characteristics are highly desirable for orally administered drugs, as they enhance bioavailability and reduce the risk of adverse drug interactions.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various therapeutic targets, further validating its potential as a drug candidate. The integration of experimental and computational approaches has significantly accelerated the drug discovery process for this compound.

In conclusion, tert-butyl 4,6-tert-butyl-2-(methylsulfanyl)pyrimidin-based compounds represent a promising class of molecules with diverse biological activities. Their unique structural features and favorable pharmacokinetic properties make them strong candidates for further preclinical development. As research continues to unfold, this compound holds great potential for advancing novel therapies in the treatment of inflammatory diseases and neurodegenerative disorders.